Cas no 2648981-65-9 (2-chloro-5-(1-isocyanatoethyl)-1,3-thiazole)

• Product Name: 2-chloro-5-(1-isocyanatoethyl)-1,3-thiazole
• CAS No: 2648981-65-9
• MF: C₆H₅ClN₂OS
• MW: 188.634698629379
• CID: 6602821
• PubChem ID: 165860436
• Update Time: 2025-10-31

2-chloro-5-(1-isocyanatoethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(1-isocyanatoethyl)-1,3-thiazole
• 2648981-65-9
• EN300-1994393

• Inchi： 1S/C6H5ClN2OS/c1-4(9-3-10)5-2-8-6(7)11-5/h2,4H,1H3
• InChI Key： KQQCKMFBXLRFTH-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(C)N=C=O)S1

Computed Properties

• Exact Mass: 187.9811117g/mol
• Monoisotopic Mass: 187.9811117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.6Ų

Additional information on 2-chloro-5-(1-isocyanatoethyl)-1,3-thiazole

Research Briefing on 2-chloro-5-(1-isocyanatoethyl)-1,3-thiazole (CAS: 2648981-65-9) in Chemical Biology and Pharmaceutical Applications

The compound 2-chloro-5-(1-isocyanatoethyl)-1,3-thiazole (CAS: 2648981-65-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 2-chloro-5-(1-isocyanatoethyl)-1,3-thiazole as a versatile intermediate in the synthesis of heterocyclic compounds, particularly in the development of novel thiazole-based therapeutics. Its isocyanate functional group enables facile conjugation with amines and alcohols, making it a valuable building block for targeted drug delivery systems and covalent inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing irreversible kinase inhibitors with enhanced selectivity profiles.

Structural analyses reveal that the electron-withdrawing chloro substituent at the 2-position of the thiazole ring significantly influences the compound's reactivity, while the isocyanatoethyl side chain provides spatial flexibility for molecular interactions. Computational docking studies suggest high affinity for cysteine residues in biological targets, supporting its potential as a warhead in covalent drug design. This was corroborated by in vitro assays showing nanomolar inhibition of specific oncogenic proteins when incorporated into inhibitor scaffolds.

From a safety perspective, recent toxicological evaluations indicate that proper handling protocols are essential due to the compound's reactive isocyanate group. However, when appropriately formulated, it demonstrates favorable pharmacokinetic properties in preclinical models. Ongoing research is exploring its application in antibody-drug conjugates (ADCs) and PROTACs, with preliminary results showing promising tissue distribution profiles.

The synthetic accessibility of 2648981-65-9 has been improved through recent methodological advances. A 2024 patent application describes a novel, high-yield synthesis route using continuous flow chemistry, addressing previous challenges with batch processing. This development is expected to facilitate broader investigation of the compound's pharmaceutical potential while reducing production costs.

In conclusion, 2-chloro-5-(1-isocyanatoethyl)-1,3-thiazole represents an important chemical tool with multiple applications in modern drug discovery. Its unique combination of reactivity and structural features positions it as a valuable asset for developing next-generation therapeutics, particularly in targeted covalent inhibition strategies. Further research is warranted to fully explore its potential across various disease areas.